Cas no 1820740-02-0 (3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride)
![3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride structure](https://www.kuujia.com/images/noimg.png)
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
- 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
-
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2167-2348-10g |
3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 95%+ | 10g |
$5363.0 | 2023-09-06 | |
TRC | P220991-100mg |
3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 100mg |
$ 185.00 | 2022-06-03 | ||
TRC | P220991-500mg |
3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 500mg |
$ 660.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144565-250mg |
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 97% | 250mg |
¥6059 | 2023-04-09 | |
Life Chemicals | F2167-2348-0.5g |
3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 95%+ | 0.5g |
$707.0 | 2023-09-06 | |
A2B Chem LLC | AY07527-50mg |
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 95%+ | 50mg |
$706.00 | 2024-04-20 | |
A2B Chem LLC | AY07527-500mg |
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 95%+ | 500mg |
$1460.00 | 2024-04-20 | |
A2B Chem LLC | AY07527-2.5g |
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 95%+ | 2.5g |
$5012.00 | 2024-04-20 | |
Chemenu | CM537298-100mg |
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 97% | 100mg |
$*** | 2023-03-30 | |
TRC | P220991-1g |
3-(pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride |
1820740-02-0 | 1g |
$ 1020.00 | 2022-06-03 |
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Related Literature
-
Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
-
Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
-
Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
-
Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
Additional information on 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
Comprehensive Overview of 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820740-02-0)
3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820740-02-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of 8-azabicyclo[3.2.1]octane derivatives, which are known for their unique structural properties and potential therapeutic applications. The presence of a pyridazin-3-yloxy moiety further enhances its biological activity, making it a subject of interest for drug discovery and development.
The compound's molecular structure features a bicyclic framework, which is often associated with improved metabolic stability and bioavailability. Researchers have explored its potential as a modulator of central nervous system (CNS) targets, given the structural similarities to other bioactive molecules in this domain. The dihydrochloride salt form ensures better solubility and handling, which is crucial for laboratory and industrial applications.
In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and psychiatric conditions. 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride has been investigated for its potential role in addressing these challenges. Its mechanism of action, though not fully elucidated, is believed to involve interactions with neurotransmitter receptors, making it a candidate for further preclinical studies.
The synthesis of 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride involves multi-step organic reactions, including the formation of the 8-azabicyclo[3.2.1]octane core and subsequent functionalization with the pyridazin-3-yloxy group. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These rigorous quality control measures ensure that the compound meets the standards required for research and development.
One of the key advantages of this compound is its versatility. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore new chemical space. The growing interest in fragment-based drug discovery has further highlighted the importance of such building blocks. Additionally, its potential applications extend beyond pharmaceuticals, with exploratory studies in agrochemicals and materials science.
From an SEO perspective, terms like "8-azabicyclo[3.2.1]octane derivatives," "pyridazin-3-yloxy compounds," and "small molecule modulators" are frequently searched by researchers and industry professionals. These keywords reflect the compound's relevance in cutting-edge scientific inquiries. Moreover, questions such as "What are the applications of 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride?" or "How is CAS No. 1820740-02-0 synthesized?" are common in academic and industrial forums, underscoring the need for detailed, accessible information.
In conclusion, 3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride represents a promising area of research with broad implications for drug development and beyond. Its unique structural features, combined with its potential biological activity, make it a compound worth watching in the coming years. As scientific understanding evolves, so too will the applications and significance of this intriguing molecule.
1820740-02-0 (3-(Pyridazin-3-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride) Related Products
- 922874-73-5(1-(3-chlorophenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)
- 2227982-18-3(rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid)
- 2160799-28-8((4,4-Dimethyloxolan-2-yl)methanethiol)
- 2244088-11-5(INDEX NAME NOT YET ASSIGNED)
- 1481342-96-4(3-amino-1-(pyridin-4-yl)propan-1-one)
- 2567505-03-5(2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride)
- 2228726-78-9(2-(but-3-yn-2-yl)-4-methoxypyridine)
- 2024616-78-0(Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate)
- 1657033-41-4(3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride)
- 503537-97-1(4-bromooct-1-ene)




